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Compound of Interest

Compound Name: Hexafluoroacetone imine

CAS No.: 1645-75-6

Cat. No.: B167796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hexafluoroacetone imine, (CF₃)₂C=NH, is a uniquely stable primary ketimine that serves as a

valuable building block in modern organic synthesis. Unlike its non-fluorinated counterpart,

acetone imine, which is prone to self-condensation, the strong electron-withdrawing nature of

its two trifluoromethyl groups grants it remarkable stability and isolatesbility.[1] This stability,

combined with the highly electrophilic imine carbon, makes it a versatile reagent for introducing

trifluoromethyl functionalities and for the construction of complex fluorinated heterocyclic

systems. These notes provide an overview of its synthesis, key applications, and detailed

experimental protocols.

Synthesis of Hexafluoroacetone Imine
Hexafluoroacetone imine is most conveniently prepared on a laboratory scale via the

dehydration of the hemiaminal formed from the reaction of hexafluoroacetone with ammonia.[2]

[3] The use of phosphorus oxychloride as a dehydrating agent is effective and avoids the need

for specialized pressure equipment.[3]
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Experimental Protocol: Synthesis from
Hexafluoroacetone and Ammonia[3]
This protocol is adapted from Organic Syntheses.

Materials:

Hexafluoroacetone (462 g, 2.78 moles)

Anhydrous Pyridine (1.2 L)

Liquid Ammonia (47.6 g, 2.80 moles)

Phosphorus oxychloride (394 g, 2.57 moles)

Dry Ice / Acetone for cooling baths

Nitrogen gas atmosphere

Equipment:

3-L, four-necked, round-bottomed flask

Thermometer (-50°C to 150°C)

Dry ice-cooled reflux condenser

Gas-inlet tube

Pressure-equalized dropping funnel

Water-cooled bulb condenser

300-mL cold trap (-30°C)

Procedure:

Setup: Assemble the 3-L flask with the thermometer, dry ice condenser, and gas-inlet tube.

Flame-dry the apparatus under a nitrogen atmosphere.
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Initial Reaction: Add 1.2 L of dry pyridine to the flask and cool the mixture to -40°C using a

dry ice/acetone bath.

Hexafluoroacetone Addition: Add 462 g of hexafluoroacetone gas through the gas-inlet tube

over 30 minutes, maintaining the pyridine solution temperature below -20°C.

Ammonia Addition: Distill 47.6 g of liquid ammonia into the reaction mixture over 1 hour.

During this addition, maintain the bath temperature at -45°C to -40°C, ensuring the reaction

solution stays between -25°C and -30°C.[3]

Heating: Replace the gas-inlet tube with a dropping funnel and heat the mixture to 40°C over

30 minutes.

Dehydration: Replace the dry ice condenser with the water-cooled bulb condenser

connected to a cold trap maintained at -30°C. Turn off the heating mantle.

POCl₃ Addition: Add 394 g of phosphorus oxychloride dropwise at a rate that maintains a

gentle reflux. The hexafluoroacetone imine product (b.p. 16°C) will distill and collect in the

cold trap.

Final Heating: Once the addition is complete, heat the reaction mixture to 100°C for 30

minutes to drive any remaining product into the trap.

Purification: The crude product (320–360 g) is purified by distillation to yield 254–291 g of

pure hexafluoroacetone imine.

Synthesis Workflow
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Reaction Setup

Dehydration & Collection

3-L Flask + Dry Pyridine

Cool to -40°C

Add Hexafluoroacetone Add Liquid Ammonia

Heat to 40°C

Add POCl₃ (dropwise)

Heat to 100°C

Collect Imine in Cold Trap (-30°C)

Distill Crude Product
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Caption: Workflow for the synthesis of hexafluoroacetone imine.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b167796/docs?utm_src=pdf-body-img#application-notes-hexafluoroacetone-imine-in-organic-synthesis
https://www.benchchem.com/product/b167796/docs?utm_src=pdf-body#application-notes-hexafluoroacetone-imine-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Heterocyclic Synthesis
A primary application of hexafluoroacetone imine is as a precursor to hexafluoroacetone

azine, [(CF₃)₂C=N]₂. This azine is a highly reactive substrate for cycloaddition reactions,

enabling the synthesis of complex, partially fluorinated heterocycles that are of significant

interest in medicinal chemistry.[4]

Criss-Cross Cycloaddition Reactions
Hexafluoroacetone azine readily undergoes [1,3-2,4] cycloaddition, famously termed "criss-

cross cycloaddition," with two equivalents of an alkene or alkyne. The reaction proceeds via a

stable, isolable azomethine imine intermediate, which is a 1,3-dipole. This intermediate then

undergoes a subsequent [3+2] cycloaddition with a second equivalent of the dipolarophile to

form the final bicyclic product.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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